Cas no 2173999-64-7 (rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis)

• Product Name: rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis
• CAS No: 2173999-64-7
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 6052325
• PubChem ID: 137951595
• Update Time: 2025-10-28

rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis
• rac-(1r,2s)-2-ethoxycyclopentane-1-sulfonyl chloride
• Cyclopentanesulfonyl chloride, 2-ethoxy-, (1R,2S)-rel-
• 2173999-64-7
• EN300-1666249
• 2209079-03-6
• (1S,2R)-2-Ethoxycyclopentane-1-sulfonyl chloride

• Inchi： 1S/C7H13ClO3S/c1-2-11-6-4-3-5-7(6)12(8,9)10/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： SVBYFMCLFLFISF-NKWVEPMBSA-N
• SMILES： [C@@H]1(S(Cl)(=O)=O)CCC[C@@H]1OCC

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 282.6±29.0 °C(Predicted)

Additional information on rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis

Comprehensive Analysis of rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis (CAS No. 2173999-64-7)

In the realm of organic synthesis and pharmaceutical intermediates, rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis (CAS No. 2173999-64-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclopentane backbone and sulfonyl chloride functional group, serves as a pivotal building block in the development of complex molecules. Researchers and chemists frequently explore its reactivity, particularly in stereoselective synthesis and chiral auxiliary applications, making it a subject of interest in both academic and industrial settings.

The cis configuration of rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride is particularly noteworthy, as it influences the compound's stereochemical outcomes in reactions. This aspect aligns with the growing demand for enantiomerically pure compounds in drug discovery and material science. Recent trends in green chemistry have also spurred investigations into more sustainable methods for synthesizing such intermediates, with a focus on reducing waste and improving atom economy. The compound's ethoxy group further enhances its solubility and reactivity, making it a valuable candidate for catalytic transformations.

From an analytical perspective, rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis is often characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods are critical for verifying its purity and stereochemical integrity, which are essential for downstream applications. The compound's CAS No. 2173999-64-7 serves as a unique identifier in chemical databases, facilitating its retrieval in structure-activity relationship (SAR) studies and patent literature searches.

In the context of drug development, this sulfonyl chloride derivative is frequently employed in the synthesis of sulfonamide-based therapeutics, which are known for their broad pharmacological activities. Its utility extends to peptide coupling reactions and the preparation of bioconjugates, where the sulfonyl chloride moiety acts as a key linker. The compound's compatibility with microwave-assisted synthesis and flow chemistry further underscores its adaptability to modern synthetic methodologies.

As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, intermediates like rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis play a crucial role in enabling the discovery of novel bioactive molecules. Its incorporation into high-throughput screening libraries and combinatorial chemistry workflows highlights its relevance in accelerating drug discovery pipelines. Moreover, the compound's potential applications in agrochemicals and specialty chemicals underscore its cross-disciplinary significance.

For researchers seeking to explore the synthetic potential of rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis, it is essential to consider its stability under various conditions. Proper storage in anhydrous environments and protection from moisture are critical to maintaining its reactivity. Additionally, safety protocols must be adhered to, given the compound's reactivity as a sulfonylating agent. These considerations are particularly relevant in light of increasing regulatory scrutiny on chemical handling and laboratory safety.

In summary, rac-(1R,2S)-2-ethoxycyclopentane-1-sulfonyl chloride, cis (CAS No. 2173999-64-7) represents a versatile and valuable intermediate in organic synthesis. Its unique structural features, combined with its applicability in stereocontrolled reactions and drug design, make it a compound of enduring interest. As synthetic methodologies evolve and the demand for chiral intermediates grows, this sulfonyl chloride derivative is poised to remain a cornerstone in the toolkit of chemists and researchers worldwide.